Cas no 2138278-48-3 (N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2138278-48-3
• MF: C₁₀H₁₉N₅S
• MW: 241.35635972023
• CID: 6090748
• PubChem ID: 165483217
• Update Time: 2025-07-14

N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• EN300-1131145
• 2138278-48-3
• N-{2-[(2-aminoethyl)sulfanyl]ethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H19N5S/c11-2-5-16-6-4-13-10-1-3-14-15(10)9-7-12-8-9/h1,3,9,12-13H,2,4-8,11H2
• InChI Key： JXEJNXLKVWLERV-UHFFFAOYSA-N
• SMILES： S(CCN)CCNC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 241.13611680g/mol
• Monoisotopic Mass: 241.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.2Ų

Additional information on N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine

Comprehensive Overview of N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138278-48-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138278-48-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and pyrazole moieties, is being extensively studied for its potential applications in targeted therapies and biochemical research. Researchers are particularly intrigued by its structural complexity, which combines a sulfanylethyl linker with an aminoethyl group, offering versatile reactivity and binding properties.

The compound's CAS No. 2138278-48-3 serves as a critical identifier in scientific databases, ensuring precise tracking and reproducibility in experiments. Its IUPAC name, while complex, highlights key functional groups that contribute to its biochemical behavior. The presence of an azetidin-3-yl ring, a four-membered nitrogen heterocycle, is notable for its conformational rigidity and potential to enhance binding affinity in drug-receptor interactions. Meanwhile, the pyrazol-5-amine moiety is a well-known pharmacophore, often associated with kinase inhibition and other therapeutic mechanisms.

Recent trends in pharmaceutical research have placed a strong emphasis on small-molecule inhibitors and targeted drug delivery systems, areas where N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine could play a pivotal role. Online searches for terms like "azetidine derivatives in drug discovery" and "pyrazole-based therapeutics" reflect growing curiosity about such compounds. Additionally, the integration of AI-driven molecular design has accelerated the exploration of novel structures like this one, with computational tools predicting favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

From a synthetic chemistry perspective, the compound's sulfanylethyl linker offers opportunities for further derivatization, enabling the attachment of fluorescent probes or other functional groups for diagnostic applications. This adaptability aligns with the rising demand for theranostic agents—molecules that combine therapeutic and diagnostic capabilities. Furthermore, the aminoethyl group provides a handle for conjugation, making the compound a valuable building block in bioconjugation chemistry and proteomics research.

In the context of precision medicine, N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine is being investigated for its potential to modulate specific biological pathways. For instance, its pyrazole core is structurally similar to known kinase inhibitors, sparking interest in oncology applications. Searches for "kinase inhibitor scaffolds" and "nitrogen heterocycles in cancer therapy" underscore the relevance of such compounds in contemporary research.

Another area of exploration is the compound's potential role in neuropharmacology. The azetidine ring, due to its compact size and hydrogen-bonding capacity, is increasingly featured in CNS-targeting drugs. Queries like "azetidine CNS penetration" and "blood-brain barrier permeable heterocycles" highlight the community's focus on optimizing brain bioavailability. While preliminary, these investigations suggest that CAS No. 2138278-48-3 could contribute to advancements in treating neurological disorders.

From an industrial standpoint, the scalable synthesis of N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine remains a topic of active research. Challenges such as regioselective functionalization of the pyrazole ring and the stability of the azetidine moiety under reaction conditions are being addressed through innovative catalytic methods. These efforts are crucial for ensuring the compound's availability for high-throughput screening and preclinical studies.

In summary, N-{2-(2-aminoethyl)sulfanylethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138278-48-3) represents a compelling case study in modern drug discovery. Its multifaceted chemistry, combined with the therapeutic potential of its structural motifs, positions it as a valuable candidate for further investigation. As the scientific community continues to explore heterocyclic compounds and their applications, this molecule is poised to remain at the forefront of interdisciplinary research.